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Compound of Interest

Compound Name: 5-Bromo-2,3-dimethyl-2H-indazole

Cat. No.: B1279461

Essential Safety and Handling Guide for 5-
Bromo-2,3-dimethyl-2H-indazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2,3-dimethyl-2H-indazole (CAS No. 878064-16-5) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 5-Bromo-2,3-dimethyl-2H-indazole

CAS Number: 878064-16-5

Molecular Formula: CoHoBrN:2

Molecular Weight: 225.09 g/mol [1]

Hazard Identification and GHS Classification

Based on available data for 5-Bromo-2,3-dimethyl-2H-indazole and structurally similar
compounds, it is classified as follows:

e Pictogram: GHSO07 (Harmful/lrritant)[2]
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» Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]
e P270: Do not eat, drink or smoke when using this product.[2]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

e P501: Dispose of contents/container to an authorized hazardous or special waste collection
point in accordance with any local regulation.[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type

Required Equipment

Specifications & Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[6][7]

Must be worn at all times to
protect against splashes and
airborne particles. Standard

safety glasses are insufficient.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[8]

Inspect gloves for integrity
before each use. Change
gloves immediately if
contaminated, torn, or after

prolonged use.

Laboratory coat.[9]

A lab coat or other protective
clothing is necessary to

prevent skin contact.

Respiratory Protection

NIOSH/MSHA-approved
respirator.[4][8]

Required when handling the
solid compound outside of a
chemical fume hood or if dust

generation is likely.

First Aid Measures

Immediate response is critical in case of accidental exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[4][5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[4][10]

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation o
respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[4][10]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Immediately call a POISON CENTER or

doctor/physician.[4][10]

Fire-Fighting and Spill Response
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Scenario Procedure
Use extinguishing media suitable for the
surrounding fire, such as dry chemical, carbon
dioxide, or alcohol-resistant foam.[7] Wear self-
Fire-Fighting contained breathing apparatus (SCBA) and full

protective gear.[10] The compound is not
considered a significant fire risk, but containers

may burn, emitting corrosive fumes.[5]

Accidental Spill

Evacuate the area and ensure adequate
ventilation.[8] Avoid breathing dust and prevent
contact with skin and eyes. Wear appropriate
PPE. For solid spills, carefully sweep or vacuum
the material, avoiding dust generation.[5][8]
Collect the spilled material in a sealed, labeled
container for disposal.[5] Wash the spill area

with soap and water.[9]

Handling, Storage, and Disposal

Aspect

Guidelines

Handling

Handle only in a well-ventilated area, preferably
in a chemical fume hood.[10] Avoid generating
dust.[6] Wash hands thoroughly after handling.

[2]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[1][4] Recommended

storage temperature is -20°C.[1]

Disposal

Dispose of waste through an approved waste
disposal plant or a licensed hazardous waste
contractor.[8][10] Do not dispose of down the
drain or in regular trash.[8] Follow all federal,

state, and local regulations.[8]
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Experimental Workflow & Safety Protocols

Below is a diagram illustrating the standard operational workflow for handling 5-Bromo-2,3-
dimethyl-2H-indazole, emphasizing integrated safety measures.
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Operational Workflow: Handling 5-Bromo-2,3-dimethyl-2H-indazole

/ 2

Preparation

[Review SDS and Protocols)

y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

y

Grepare Fume Hood and Equipmena
o J

4 Chemical|Handling N

Retrieve from Storage (-20°C)

y

Weigh Compound in Fume Hood

:

Perform Experimental Procedure

A\ J

4 Cleanup arvd Disposal )

(Decontaminate Glassware and Surfaces]

(Segregate and Label Wasta

(Dispose of Waste via EHS Protocols)
- J

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Bromo-2,3-dimethyl-2H-indazole.
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Chemical Spill Response Plan

The following diagram outlines the logical steps to be taken in the event of a chemical spill.

Chemical Spill Response for 5-Bromo-2,3-dimethyl-2H-indazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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